Cas no 331873-02-0 (Propanoic acid,2-(2-benzothiazolyloxy)-)

• Product name: Propanoic acid,2-(2-benzothiazolyloxy)-
• CAS No: 331873-02-0
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 301769
• PubChem ID: 45077080

Propanoic acid,2-(2-benzothiazolyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2-benzothiazolyloxy)-
• Propanoic acid, 2-(2-benzothiazolyloxy)- (9CI)
• Propanoic acid,2-(2-benzothiazolyloxy)-(9ci)
• AKOS027405007
• 331873-02-0
• 2-(1,3-Benzothiazol-2-yloxy)propanoic acid

• Inchi： InChI=1S/C10H9NO3S/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,12,13)
• InChI Key： UWGPHSIGCZGULZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1OC(C)C(O)=O

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles